Cas no 69824-99-3 (2,6-Dinitroterephthalic acid)

• Product name: 2,6-Dinitroterephthalic acid
• CAS No: 69824-99-3
• MF: C₈H₄N₂O₈
• MW: 256.125962257385
• CID: 526657
• PubChem ID: 277931

2,6-Dinitroterephthalic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Dinitroterephthalic acid
• 2,6-dinitrobenzene-1,4-dicarboxylic acid
• 2,6-dinitro-terephthalic acid
• 2,6-Dinitro-terephthalsaeure
• AC1L5N1F
• AC1Q5AL9
• AG-K-86823
• AR-1D5071
• CTK2F8563
• NSC126997
• 69824-99-3
• AKOS022186897
• CS-0371829
• NSC-126997
• BS-53047
• 2,6-dinitroterephthalicacid
• E82752
• DTXSID10298931
• 1,4-Benzenedicarboxylicacid, 2,6-dinitro-

• Inchi： InChI=1S/C8H4N2O8/c11-7(12)3-1-4(9(15)16)6(8(13)14)5(2-3)10(17)18/h1-2H,(H,11,12)(H,13,14)
• InChI Key： DTFDTKLNTMAPQO-UHFFFAOYSA-N
• SMILES： C1=C(C=C(C(=C1[N+](=O)[O-])C(=O)O)[N+](=O)[O-])C(=O)O

Computed Properties

• Exact Mass: 255.99672
• Monoisotopic Mass: 255.99676509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų
• XLogP3: 1.4

Experimental Properties

• PSA: 160.88